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Compound of Interest

Compound Name: 3,3,3-Trifluoroalanine

Cat. No.: B031342 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3,3,3-Trifluoroalanine in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development. Adherence to these

guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 3,3,3-Trifluoroalanine

Synonyms 2-amino-3,3,3-trifluoropropanoic acid

CAS Number 17463-43-3[1][2]

Molecular Formula C3H4F3NO2[3][4]

Molecular Weight 143.06 g/mol [2][3][4]

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.[3][5]

Signal Word Warning[3][5]
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3,3,3-Trifluoroalanine is a fluorinated amino acid that poses several health risks upon

exposure. It is crucial to understand these hazards to implement appropriate safety measures.

Primary Hazards:

Skin Irritation: Direct contact can cause skin irritation.[3][5]

Serious Eye Irritation: Contact with eyes can lead to serious irritation.[3][5]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][5]

A thorough risk assessment should be conducted before beginning any work with this

compound. This involves evaluating the specific procedures to be performed, the quantities of

the substance to be used, and the potential for exposure.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3,3,3-Trifluoroalanine to minimize exposure

and ensure personal safety.
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PPE Category Item and Specifications

Eye and Face Protection

Chemical safety goggles or safety glasses with

side shields. A face shield should be worn in

addition to goggles if there is a significant splash

hazard.[5]

Hand Protection

Disposable nitrile gloves are suitable for

incidental contact. For prolonged or direct

contact, consider double-gloving or using

thicker, chemical-resistant gloves. Always

inspect gloves for tears or punctures before use

and wash hands after removal.[3]

Body Protection
A laboratory coat must be worn to protect skin

and clothing from potential spills.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of dust. If engineering controls

are insufficient, a NIOSH-approved respirator

with an organic vapor/acid gas cartridge and a

P100 particulate filter may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential for the safe handling of 3,3,3-
Trifluoroalanine. The following step-by-step procedures should be followed for common

laboratory tasks.

Weighing the Compound
Preparation: Designate a specific area for weighing, preferably within a chemical fume hood

or a powder weighing station, to contain any airborne particles. Cover the work surface with

disposable bench paper.
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Taring the Balance: Place a clean, empty receiving container (e.g., a vial or beaker) on the

analytical balance and tare it.

Transferring the Powder: Inside the chemical fume hood, carefully use a clean spatula to

transfer the desired amount of 3,3,3-Trifluoroalanine from its storage container to the pre-

tared receiving container. Avoid creating dust by handling the powder gently.

Closing Containers: Immediately close both the storage and receiving containers securely to

prevent spills and exposure.

Final Weighing: Place the closed receiving container back on the balance to obtain the final

weight.

Decontamination: Clean the spatula and the weighing area with a damp cloth or towel to

remove any residual powder. Dispose of the bench paper and cleaning materials as

hazardous waste.

Dissolving the Compound
Solvent Addition: In a chemical fume hood, add the desired solvent to the container with the

pre-weighed 3,3,3-Trifluoroalanine.

Mixing: Gently swirl or stir the mixture until the compound is fully dissolved. If necessary, use

a sonicator to aid dissolution.

Labeling: Clearly label the container with the name of the compound, concentration, solvent,

and date of preparation.

The following diagram illustrates the workflow for safely weighing and dissolving 3,3,3-
Trifluoroalanine.
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Workflow for Weighing and Dissolving 3,3,3-Trifluoroalanine.
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Disposal Plan
Proper disposal of 3,3,3-Trifluoroalanine and its containers is critical to prevent environmental

contamination and ensure regulatory compliance. As a halogenated organic compound, it

requires special disposal procedures.

Waste Segregation and Collection:

Designated Waste Container: All solid waste contaminated with 3,3,3-Trifluoroalanine (e.g.,

used gloves, weigh boats, bench paper) should be collected in a clearly labeled, dedicated

hazardous waste container. The label should read "Halogenated Organic Solid Waste" and

list "3,3,3-Trifluoroalanine".

Liquid Waste: Unused solutions of 3,3,3-Trifluoroalanine should be collected in a separate,

sealed, and clearly labeled container for "Halogenated Organic Liquid Waste". Do not mix

with non-halogenated waste.[4][6]

Empty Containers: The original container of 3,3,3-Trifluoroalanine, once empty, should be

triple-rinsed with a suitable solvent. The rinsate should be collected as halogenated liquid

waste. The rinsed container can then be disposed of according to institutional guidelines for

chemically contaminated containers.

Final Disposal:

All collected waste must be disposed of through a licensed hazardous waste disposal

company.[7] The disposal method will likely involve incineration at a facility equipped to

handle halogenated organic compounds.[4]

Consult your institution's Environmental Health and Safety (EHS) office for specific

procedures and to schedule a waste pickup.

The following diagram outlines the logical flow for the disposal of 3,3,3-Trifluoroalanine waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation

Waste Collection

Final Disposal

Waste Generation
(Solid & Liquid)

Solid Waste
(Gloves, Paper)

Liquid Waste
(Solutions, Rinsate)

Labeled 'Halogenated
Solid Waste' Container

Labeled 'Halogenated
Liquid Waste' Container

Contact EHS for Pickup

Licensed Hazardous
Waste Incineration

Click to download full resolution via product page

Disposal Plan for 3,3,3-Trifluoroalanine Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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